Cas no 2680872-96-0 (2-(2-Acetamidocyclobutyl)acetic acid)

• Product Name: 2-(2-Acetamidocyclobutyl)acetic acid
• CAS No: 2680872-96-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5653545
• PubChem ID: 165909654
• Update Time: 2025-05-20

2-(2-Acetamidocyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271088
• 2680872-96-0
• 2-(2-acetamidocyclobutyl)acetic acid
• 2-(2-Acetamidocyclobutyl)acetic acid

• Inchi： 1S/C8H13NO3/c1-5(10)9-7-3-2-6(7)4-8(11)12/h6-7H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： RRPDBHJORBWGMJ-UHFFFAOYSA-N
• SMILES： OC(CC1CCC1NC(C)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2-Acetamidocyclobutyl)acetic acid

Introduction to 2-(2-Acetamidocyclobutyl)acetic acid (CAS No. 2680872-96-0)

2-(2-Acetamidocyclobutyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680872-96-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutyl ring substituted with an acetamide group and terminating in an acetic acid moiety, has garnered attention due to its structural uniqueness and potential biological activities. The cycloalkyl moiety enhances its solubility and metabolic stability, making it a valuable scaffold for drug design. The presence of the acetamide group introduces a polar amide functionality, which can interact with biological targets through hydrogen bonding, a key consideration in medicinal chemistry.

The synthesis of 2-(2-Acetamidocyclobutyl)acetic acid involves multi-step organic transformations, often starting from commercially available precursors such as cyclobutanone or cyclobutylamine. The introduction of the acetamide group typically requires nucleophilic substitution or condensation reactions, while the terminal carboxylic acid can be introduced via oxidation or hydrolysis of esters or amides. Advanced synthetic techniques, including transition-metal catalysis and asymmetric synthesis, have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry dictates efficacy and safety.

In recent years, 2-(2-Acetamidocyclobutyl)acetic acid has been explored as a building block in the development of novel therapeutic agents. Its structural motif has been incorporated into molecules targeting various disease pathways, including inflammatory responses and metabolic disorders. For instance, derivatives of this compound have shown promise in modulating enzymes involved in signal transduction, such as kinases and phosphatases. The cyclobutyl ring's rigidity provides a stable framework that can mimic natural substrates or inhibitors, enhancing binding affinity to biological targets.

One of the most compelling aspects of 2-(2-Acetamidocyclobutyl)acetic acid is its potential as a prodrug. The conversion of the acetamide group to an active pharmacophore within the body can be triggered by enzymatic or acidic conditions, releasing the parent drug or an active metabolite. This prodrug strategy can improve bioavailability and reduce toxicity, addressing key challenges in drug delivery systems. Additionally, the compound's ability to cross biological membranes due to its lipophilic nature makes it suitable for oral administration, further broadening its therapeutic applicability.

The pharmacological profile of 2-(2-Acetamidocyclobutyl)acetic acid has been studied extensively in vitro and in vivo. Preclinical trials have demonstrated its efficacy in models of inflammation and pain management, where it interacts with peripheral nociceptors and central nervous system receptors. The compound's selectivity for certain receptors over others is attributed to its precise molecular architecture, which allows for tailored interactions with biological targets. This selectivity is critical for minimizing side effects and improving patient outcomes.

The chemical properties of 2-(2-Acetamidocyclobutyl)acetic acid, such as its solubility profile and stability under various conditions, also make it an attractive candidate for formulation development. Its compatibility with different solvents and excipients ensures that it can be incorporated into diverse dosage forms, including tablets, capsules, and injectables. Furthermore, its resistance to degradation under storage conditions extends its shelf life and enhances product reliability.

Recent advances in computational chemistry have further illuminated the potential of 2-(2-Acetamidocyclobutyl)acetic acid as a lead compound. Molecular modeling studies have predicted its binding modes to various enzymes and receptors with high accuracy, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing rapid screening of derivatives with optimized properties. The integration of machine learning algorithms has also enabled the identification of novel analogs with enhanced potency and selectivity.

The industrial production of 2680872-96-0 has been scaled up to meet growing demand from pharmaceutical companies engaged in drug discovery programs. Process optimization efforts have focused on improving yield, reducing costs, and minimizing environmental impact. Green chemistry principles have been applied to develop more sustainable synthetic routes, including solvent recovery systems and catalytic processes that reduce waste generation.

The future prospects for 2-(2-Acetamidocyclobutyl)acetic acid are promising, with ongoing research exploring new therapeutic applications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from laboratory research to clinical use. As our understanding of disease mechanisms evolves, so too will the applications of this versatile molecule in addressing unmet medical needs.